Cas no 140860-33-9 (D-Lysine, 1,1-dimethylethyl ester)

D-Lysine, 1,1-dimethylethyl ester, is a protected derivative of D-lysine, where the amino acid's carboxyl group is esterified with a tert-butyl (1,1-dimethylethyl) group. This modification enhances stability and solubility in organic solvents, making it a valuable intermediate in peptide synthesis and pharmaceutical research. The tert-butyl ester group provides selective deprotection under mild acidic conditions, enabling controlled reactions without disrupting other functional groups. Its chiral purity and compatibility with solid-phase peptide synthesis (SPPS) further contribute to its utility in producing enantiomerically pure compounds. This compound is particularly useful in medicinal chemistry for developing bioactive peptides and small-molecule therapeutics.

D-Lysine, 1,1-dimethylethyl ester structure

140860-33-9 structure

Product Name:D-Lysine, 1,1-dimethylethyl ester

CAS No:140860-33-9

MF:C₁₀H₂₂N₂O₂

MW:202.293882846832

CID:1297431

Update Time:2025-06-07

D-Lysine, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- D-Lysine, 1,1-dimethylethyl ester
- Inchi： 1S/C10H22N2O2/c1-10(2,3)14-9(13)8(12)6-4-5-7-11/h8H,4-7,11-12H2,1-3H3/t8-/m1/s1
- InChI Key： UCORYUPEVCQOAL-MRVPVSSYSA-N
- SMILES： C(OC(C)(C)C)(=O)[C@@H](CCCCN)N

Experimental Properties

Density: 0.987±0.06 g/cm3(Predicted)
Boiling Point: 285.2±25.0 °C(Predicted)
pka: 10.46±0.10(Predicted)

D-Lysine, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-7355692-0.05g	tert-butyl (2R)-2,6-diaminohexanoate	140860-33-9	0.05g	$563.0	2023-05-25
Enamine	EN300-7355692-0.1g	tert-butyl (2R)-2,6-diaminohexanoate	140860-33-9	0.1g	$591.0	2023-05-25
Enamine	EN300-7355692-0.25g	tert-butyl (2R)-2,6-diaminohexanoate	140860-33-9	0.25g	$617.0	2023-05-25
Enamine	EN300-7355692-0.5g	tert-butyl (2R)-2,6-diaminohexanoate	140860-33-9	0.5g	$645.0	2023-05-25
Enamine	EN300-7355692-1.0g	tert-butyl (2R)-2,6-diaminohexanoate	140860-33-9	1g	$671.0	2023-05-25
Enamine	EN300-7355692-2.5g	tert-butyl (2R)-2,6-diaminohexanoate	140860-33-9	2.5g	$1315.0	2023-05-25
Enamine	EN300-7355692-5.0g	tert-butyl (2R)-2,6-diaminohexanoate	140860-33-9	5g	$1945.0	2023-05-25
Enamine	EN300-7355692-10.0g	tert-butyl (2R)-2,6-diaminohexanoate	140860-33-9	10g	$2884.0	2023-05-25